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Introduction
3-(trimethoxysilyl)propyl methacrylate (TMSPMA), also known as [3-

(Methacryloyloxy)propyl]trimethoxysilane, is a bifunctional organosilane that serves as a

versatile coupling agent and monomer in a wide array of applications, including the synthesis of

advanced materials for biomedical and drug delivery systems.[1][2] Its unique molecular

structure, featuring a polymerizable methacrylate group and a hydrolyzable trimethoxysilyl

group, enables it to form a stable bridge between organic polymers and inorganic substrates.[1]

This guide provides a comprehensive overview of the core physical and chemical properties of

TMSPMA, detailed experimental protocols for its application, and visual representations of its

key chemical transformations.

Core Physical and Chemical Properties
The fundamental properties of 3-(trimethoxysilyl)propyl methacrylate are summarized below,

providing a critical resource for its handling, application, and integration into complex systems.
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Property Value Reference

Molecular Formula C₁₀H₂₀O₅Si [3]

Molecular Weight 248.35 g/mol [3]

Appearance Clear, colorless liquid [4][5]

Boiling Point 190 °C [3]

Density 1.045 g/mL at 25 °C [3]

Refractive Index n20/D 1.431

Flash Point 92 °C (198 °F) - closed cup [3]

Viscosity 2.5 mm²/s at 25 °C [1]

Solubility

Soluble in organic solvents

such as acetone, benzene,

and methanol; insoluble in

water.

[1][5]

Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pim-resources.coleparmer.com/sds/59817.pdf
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://www.smolecule.com/products/s590413
https://www.smolecule.com/products/s590413
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Reference

Synonyms

Silane A174, [3-

(Methacryloyloxy)propyl]trimet

hoxysilane, γ-

Methacryloxypropyltrimethoxys

ilane

[6]

CAS Number 2530-85-0 [3]

Reactivity

Highly reactive; the

trimethoxysilyl group can

hydrolyze in the presence of

moisture to form silanol

groups, which can then

condense with hydroxyl groups

on inorganic surfaces to form

stable siloxane bonds. The

methacrylate group can

undergo polymerization.

[1][7]

Hydrolysis

The trimethoxysilyl groups

readily hydrolyze in the

presence of water to form

silanol (-Si-OH) groups. This

reaction is catalyzed by both

acids and bases. The rate of

hydrolysis is lowest at a pH of

7 and increases significantly

under acidic or basic

conditions.

[3][5][8]
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Condensation

The newly formed silanol

groups can undergo self-

condensation to form siloxane

(Si-O-Si) networks or can react

with hydroxyl groups on the

surface of inorganic materials.

The condensation rate is

lowest at a pH of 4.0.

[7][8]

Polymerization

The methacrylate group can

participate in various

polymerization reactions, such

as free-radical polymerization,

to form a polymeric backbone.

This can be initiated by heat or

chemical initiators.

[5][7][9]

Key Chemical Transformations
The utility of 3-(trimethoxysilyl)propyl methacrylate as a coupling agent stems from its ability to

undergo hydrolysis and condensation, which facilitates the covalent bonding to inorganic

surfaces, and polymerization, which allows for the formation of an organic polymer matrix.

Hydrolysis and Condensation Pathway
The initial step in the application of TMSPMA as a coupling agent is the hydrolysis of the

methoxy groups into silanol groups. These silanols are highly reactive and can subsequently

condense with hydroxyl groups present on the surface of inorganic materials or self-condense

to form a polysiloxane network.
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Caption: Hydrolysis of TMSPMA to silanetriol and subsequent condensation.

Polymerization Mechanism
The methacrylate group of TMSPMA allows it to act as a monomer in polymerization reactions.

This is crucial for forming a polymeric matrix that is covalently bonded to the inorganic

substrate through the silane coupling. Atom Transfer Radical Polymerization (ATRP) is one

method used to create well-defined polymers.[7]
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Caption: Schematic of TMSPMA polymerization via ATRP.

Experimental Protocols
Detailed methodologies are essential for the successful application of 3-(trimethoxysilyl)propyl

methacrylate. Below are protocols for surface modification, a common application.

Surface Modification of Substrates
This protocol describes the general steps for modifying a hydroxylated surface (e.g., glass,

silica, or metal oxides) with TMSPMA to improve adhesion of a subsequent polymer layer.[10]

[11][12]

Materials:

3-(trimethoxysilyl)propyl methacrylate (TMSPMA)

Solvent (e.g., ethanol, toluene, or acetone)[10][13]

Deionized water

Acetic acid (for pH adjustment)[11][12]

Substrate with hydroxylated surface

Beakers, stir plate, and other standard laboratory glassware

Procedure:

Substrate Cleaning: Thoroughly clean the substrate to ensure a reactive surface. This can be

done by washing with a strong soap, followed by extensive rinsing with deionized water and

drying in an oven.[11]

Silane Solution Preparation:

Method A (Aqueous): Adjust the pH of deionized water to between 3.5 and 4.0 using acetic

acid.[11][12] Add TMSPMA to the acidified water (e.g., 1% by weight) and stir until the

solution becomes clear, indicating hydrolysis.[12]
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Method B (Organic Solvent): Dissolve TMSPMA in a dry organic solvent like toluene or

ethanol.[10][11] For ethanol-based solutions, a small amount of acidified water can be

added just before use to initiate hydrolysis.[11]

Surface Treatment: Immerse the cleaned and dried substrate in the prepared silane solution.

The reaction time can vary from a few minutes to several hours depending on the desired

surface coverage and reaction conditions.[11] For example, treatment can be for 3 minutes

in an ethanol-based solution or for 1 hour in an aqueous solution at room temperature.[11]

Rinsing and Curing:

After treatment, remove the substrate from the solution and rinse it with the solvent used

for the solution preparation (e.g., ethanol or water) to remove any excess, unreacted

silane.[11]

Dry the coated substrate, typically in an oven at an elevated temperature (e.g., 80-110

°C), to promote the condensation of the silanol groups and the formation of a stable

siloxane layer on the surface.[12]
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Caption: General workflow for surface modification using TMSPMA.

Characterization Techniques
The successful modification of surfaces and the polymerization of TMSPMA can be verified

using various analytical techniques.

Fourier Transform Infrared (FTIR) Spectroscopy: Used to confirm the presence of

characteristic chemical bonds. For instance, the grafting of TMSPMA onto a surface can be

confirmed by the appearance of absorption bands corresponding to Si-O-Si and Si-O-

Cellulose vibrations.[12][14]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Both liquid-state and solid-state NMR

(¹³C and ²⁹Si) can provide detailed information about the hydrolysis, condensation, and

polymerization of TMSPMA.[8][14][15]

X-ray Photoelectron Spectroscopy (XPS): This surface-sensitive technique can be used to

determine the elemental composition of the modified surface, confirming the presence of

silicon from the grafted TMSPMA.[16]

Thermogravimetric Analysis (TGA): TGA can be used to quantify the amount of silane grafted

onto a surface by measuring the weight loss upon heating.[14]

Applications in Research and Development
3-(trimethoxysilyl)propyl methacrylate is a critical component in the development of hybrid

nanomaterials that merge the properties of organic and inorganic materials.[1] Its applications

span various fields:

Adhesives and Sealants: It enhances the adhesion between dissimilar materials.[1]

Coatings: TMSPMA is incorporated into coatings to improve durability and environmental

resistance.[1]

Dental Materials: It is utilized in dental adhesives and composites for its strong bonding

capabilities.[1][2]

Composite Materials: It acts as a modifier for polymer matrices to improve mechanical

properties and interfacial adhesion.[1]

Biomedical Applications: TMSPMA is used in the synthesis of scaffolds for tissue engineering

and in the preparation of nanoparticles for drug delivery.[2][17][18] It can also be used to

attach cells and biological sections to glass surfaces for analysis.[11]

Safety and Handling
3-(trimethoxysilyl)propyl methacrylate is a combustible liquid and can cause eye, skin, and

respiratory tract irritation.[4] It is important to handle this chemical in a well-ventilated area,

such as a fume hood, and to wear appropriate personal protective equipment (PPE), including
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chemical splash goggles, gloves, and protective clothing.[4][13] The material is sensitive to

moisture and should be stored in a tightly closed container in a cool, dry place.[4] Contact with

moisture will liberate methanol.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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